Cas no 2137092-56-7 ((2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine)

• Product Name: (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine
• CAS No: 2137092-56-7
• MF: C₁₁H₂₁N₅
• MW: 223.317941427231
• CID: 6159687
• PubChem ID: 165485241
• Update Time: 2025-05-27

(2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine
• EN300-1130898
• (2R)-N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutane-1,2-diamine
• 2137092-56-7

• Inchi： 1S/C11H21N5/c1-8(2)10(12)7-14-11-3-4-15-16(11)9-5-13-6-9/h3-4,8-10,13-14H,5-7,12H2,1-2H3/t10-/m0/s1
• InChI Key： LZSCSTPMYRCKHE-JTQLQIEISA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NC[C@@H](C(C)C)N

Computed Properties

• Exact Mass: 223.17969569g/mol
• Monoisotopic Mass: 223.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.9Ų

Additional information on (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine

Comprehensive Overview of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine (CAS No. 2137092-56-7)

(2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an azetidine ring and a pyrazole moiety, makes it a promising candidate for drug discovery. The compound's CAS No. 2137092-56-7 ensures precise identification in scientific literature and regulatory contexts. Researchers are increasingly interested in its applications due to its potential to modulate biological pathways, particularly in the fields of kinase inhibition and GPCR targeting.

The compound's chiral center, denoted by the (2R) configuration, plays a critical role in its biological activity. This stereospecificity is a key focus for researchers developing enantioselective synthesis methods. Recent advancements in AI-driven drug design have highlighted the importance of such chiral molecules in creating highly selective therapeutics. The azetidin-3-yl group, a four-membered nitrogen-containing ring, contributes to the molecule's rigidity, potentially enhancing its binding affinity to biological targets.

In the context of current drug discovery trends, (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine aligns with the growing demand for small molecule modulators of protein-protein interactions. Its pyrazol-5-yl moiety is particularly noteworthy, as similar structures have shown efficacy in inflammatory disease models. The compound's 3-methylbutane-1,2-diamine backbone provides additional opportunities for structural optimization, making it a versatile scaffold for medicinal chemistry applications.

From a synthetic chemistry perspective, the preparation of CAS No. 2137092-56-7 presents interesting challenges that have attracted attention in process chemistry circles. The need for efficient routes to this compound has spurred innovation in catalytic asymmetric synthesis techniques. These developments are particularly relevant given the pharmaceutical industry's push toward green chemistry and atom economy principles. The compound's structural features make it an excellent case study for microwave-assisted synthesis and flow chemistry applications.

The potential biological applications of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine are vast. Preliminary studies suggest possible activity in neurological disorders, given the prevalence of similar structures in CNS-targeting drugs. The azetidine component, in particular, has been associated with improved blood-brain barrier penetration, a crucial factor in neuropharmaceutical development. These characteristics position the compound as potentially valuable in addressing current challenges in neurodegenerative disease research.

Quality control and analytical characterization of CAS No. 2137092-56-7 require sophisticated techniques. Modern HPLC methods with chiral stationary phases are essential for verifying the compound's enantiomeric purity. The development of robust spectroscopic fingerprints (using NMR, MS, and IR) for this molecule is an active area of research, particularly important for pharmaceutical quality assurance. These analytical challenges reflect broader trends in small molecule characterization and impurity profiling.

The intellectual property landscape surrounding (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine is evolving rapidly. Patent applications citing this compound or its derivatives have increased significantly, particularly in areas related to precision medicine and personalized therapeutics. This activity underscores the compound's potential commercial value and the pharmaceutical industry's recognition of its scaffold versatility. The precise structure-activity relationships of this molecule remain an active area of investigation.

From a formulation science perspective, the physicochemical properties of CAS No. 2137092-56-7 present both opportunities and challenges. The compound's logP and aqueous solubility characteristics influence its drug delivery options, making it an interesting subject for nanotechnology-based delivery system development. These considerations are particularly relevant given current interests in oral bioavailability enhancement and controlled release technologies.

The safety profile of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutane-1,2-diamine is still under investigation, with preliminary in vitro toxicity studies showing promising results. The compound's structural features suggest potential for favorable ADME properties, though comprehensive pharmacokinetic studies are needed. These investigations are crucial for advancing the compound through preclinical development stages and align with current emphases on early safety assessment in drug discovery.

Looking forward, CAS No. 2137092-56-7 represents an exciting example of how structural complexity can be harnessed for therapeutic innovation. The compound's unique combination of heterocyclic elements and chiral centers makes it a valuable subject for both academic research and industrial application. As synthetic methods improve and biological understanding deepens, this molecule may emerge as a key player in addressing unmet medical needs through targeted molecular interventions.